Cas no 868769-75-9 (2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester)

868769-75-9 structure
Product name:2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
- AKSYIQYJDJXCBX-UHFFFAOYSA-N
- tert-butyl 6-(hydroxymethyl)pyridine-2-carboxylate
- DB-419853
- F94984
- tert-Butyl 6-(hydroxymethyl)picolinate
- 868769-75-9
- t-butyl 6-hydroxymethylpyridine-2-carboxylate
- SCHEMBL949804
-
- Inchi: InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)9-6-4-5-8(7-13)12-9/h4-6,13H,7H2,1-3H3
- InChI Key: AKSYIQYJDJXCBX-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)C1=CC=CC(=N1)CO
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 59.4Ų
2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029208093-100mg |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 100mg |
$85.00 | 2023-08-31 | |
1PlusChem | 1P024HIC-1g |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 1g |
$435.00 | 2024-04-21 | |
Alichem | A029208093-5g |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 5g |
$1134.00 | 2023-08-31 | |
1PlusChem | 1P024HIC-100mg |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 100mg |
$95.00 | 2024-04-21 | |
Alichem | A029208093-250mg |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 250mg |
$140.00 | 2023-08-31 | |
Alichem | A029208093-1g |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 1g |
$380.00 | 2023-08-31 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744609-100mg |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 98% | 100mg |
¥722.00 | 2024-04-27 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744609-1g |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 98% | 1g |
¥4179.00 | 2024-04-27 | |
1PlusChem | 1P024HIC-250mg |
tert-Butyl 6-(hydroxymethyl)picolinate |
868769-75-9 | 95% | 250mg |
$162.00 | 2024-04-21 |
2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Related Literature
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
868769-75-9 (2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester) Related Products
- 1993054-84-4(2-5-(3-Methoxybenzyl)-1,3-oxazol-2-ylpiperidine dihydrochloride)
- 2138249-39-3(methyl 2-{(6-aminopyridin-2-yl)methylsulfamoyl}acetate)
- 1806461-08-4(2-Bromo-1-(2-iodo-4-nitrophenyl)propan-1-one)
- 1170912-01-2(N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(pyrrolidine-1-sulfonyl)benzamide)
- 103410-20-4(3-[(4-phenoxyphenyl)imino]-1,3-dihydro-2H-indol-2-one)
- 1934941-31-7(4-(2-azidoethyl)-3-methylpyridine)
- 102117-28-2(2,5,8,11,14,17-Hexaoxaheneicosane)
- 2172037-53-3(5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde)
- 42071-12-5(methyl1-(2-methylphenyl)ethylamine)
- 2228235-16-1(5-(3-aminobutyl)thiophene-2-carbonitrile)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
